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In the landscape of pharmaceutical research and clinical drug development, the precise and
accurate quantification of therapeutic agents is paramount. For the third-generation
cephalosporin antibiotic Ceftazidime, a cornerstone in treating severe bacterial infections,
robust bioanalytical methods are crucial for pharmacokinetic, pharmacodynamic, and
toxicokinetic studies. This guide provides a comprehensive comparison of the linearity,
precision, and accuracy of Ceftazidime quantification utilizing its deuterated stable isotope,
Ceftazidime-d5, as an internal standard, benchmarked against other analytical methodologies.

The use of a stable isotope-labeled internal standard, such as Ceftazidime-d5, in conjunction
with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold
standard for bioanalysis. This is due to its ability to compensate for variability in sample

preparation and matrix effects, thereby ensuring the highest levels of accuracy and precision.

Performance of Ceftazidime Quantification with
Ceftazidime-d5

A validated LC-MS/MS method for the simultaneous determination of Ceftazidime and
Avibactam in human plasma and cerebrospinal fluid utilized Ceftazidime-d5 as the internal
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standard for Ceftazidime. The performance of this method underscores its reliability for clinical
and research applications.[1]

Table 1: Linearity, Precision, and Accuracy Data for Ceftazidime Quantification using
Ceftazidime-d5 Internal Standard[1]

Parameter Matrix Performance Metric Value

) ) Calibration Curve
Linearity Plasma R 1-100 pg/mL
ange

] ) Calibration Curve
Cerebrospinal Fluid 0.4 - 16 pg/mL
Range

Accuracy Plasma & CSF Bias 89.5% - 108.5%

o Within- and Between-
Precision Plasma & CSF < 15%
Batch %RSD

Comparative Analysis with Alternative Quantification
Methods

While the Ceftazidime-d5 internal standard method with LC-MS/MS offers superior
performance, various other methods have been developed and validated for Ceftazidime
quantification. These alternatives, which include LC-MS/MS with different internal standards
and High-Performance Liquid Chromatography (HPLC) with UV detection, present different
balances of sensitivity, specificity, and complexity.

Table 2: Comparison of Linearity in Ceftazidime Quantification Methods
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Internal . Linearity Correlation
Method Matrix o
Standard Range Coefficient (r?)
Not explicitly
o stated, but
LC-MS/MSJ[1] Ceftazidime-d5 Plasma 1-100 pg/mL

described as

"good linearity"

Not explicitly
UPLC-MS/MSJ2] ] stated, but
Cefotaxime Human Plasma 0.58 - 160 mg/L )
[3] described as
linear
o Not explicitly
LC-MS/MS[4][5] Cefdinir Rat Plasma 0.05 - 50 pg/mL
stated
HPLC-UV[6] Not specified Serum and Urine 0.3 - 500 pg/mL 0.999
- "Excellent linear
HPLC-UV[7] Not specified Plasma 1-200 pg/mL ) )
relationship”
Infrared ) Powder for Not explicitly
Not applicable o 0.5-7.0mg
Spectroscopy|8] Injection stated

Table 3: Comparison of Precision and Accuracy in Ceftazidime Quantification Methods
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. Accuracy
Internal . Precision .
Method Matrix (%Bias or
Standard (%RSD)
%Recovery)
< 15% (within-
LC-MS/MSJ1] Ceftazidime-d5 Plasma & CSF and between- 89.5% - 108.5%

batch)

UPLC-MS/MSI[2]

3] Cefotaxime Human Plasma <9.8% <8.4%
o 5% - 9% Within 8%
LC-MS/MS[4][5] Cefdinir Rat Plasma ) )
(interday) (interday)
Infrared ) Powder for Not explicitly Mean recovery:
Not applicable o
Spectroscopy|8] Injection stated 98.98% + 0.70%
_ Pharmaceutical 100.51% (mean
RP-HPLC Not applicable <2%

Dosage Form

recovery)

Experimental Protocols
Protocol for Ceftazidime Quantification using LC-MS/MS

with Ceftazidime-d5[1]

This method is designed for the simultaneous determination of Ceftazidime and Avibactam in

human plasma and cerebrospinal fluid.

o Sample Preparation: Analytes are extracted from plasma and cerebrospinal fluid via simple

protein precipitation using acetonitrile.

o |nternal Standard: Ceftazidime-d5 is used as the internal standard for Ceftazidime.

o Chromatographic Separation:

o Column: Reversed-phase HSS T3 column (5.0 um, 4.6 x 100 mm).

o Analysis Time: 5 minutes.
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o Elution: Ceftazidime elutes at 2.15 minutes.

e Mass Spectrometry:
o lonization Mode: Positive ion mode for Ceftazidime and Ceftazidime-d5.
o Analysis Mode: Multi-reaction monitoring (MRM).
o MRM Transitions:
» Ceftazidime: m/z 547.2 - 468.1

» Ceftazidime-d5: m/z 552.3 - 468.1

Alternative Protocol: UPLC-MS/MS with Cefotaxime
Internal Standard[2][3]

This method is for the quantification of Ceftazidime in human plasma.
o Sample Preparation: Extraction with acetonitrile and 1,2-dichloroethane.
 Internal Standard: Cefotaxime.
o Chromatographic Separation:
o Column: Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 um).
o Mobile Phase: Water-acetonitrile linear gradient containing 0.1% formic acid.
o Flow Rate: 0.4 mL/min.
e Mass Spectrometry:
o lonization Mode: Positive ion electrospray ionization (ESI).
o Analysis Mode: Multiple reaction monitoring (MRM).

o MRM Transitions:
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» Ceftazidime: m/z 547.0 - 467.9/396.1
» Cefotaxime (IS): m/z 456.0 — 395.8/324.1

Visualizing the Workflow

The following diagram illustrates the typical experimental workflow for the quantification of
Ceftazidime using an internal standard method with LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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